![molecular formula C19H18FN3O2 B4763315 N-[3-(4-fluorophenyl)-1-methyl-1H-pyrazol-5-yl]-2-methoxy-3-methylbenzamide](/img/structure/B4763315.png)
N-[3-(4-fluorophenyl)-1-methyl-1H-pyrazol-5-yl]-2-methoxy-3-methylbenzamide
Overview
Description
N-[3-(4-fluorophenyl)-1-methyl-1H-pyrazol-5-yl]-2-methoxy-3-methylbenzamide, also known as FMPP, is a chemical compound that has been extensively studied for its potential applications in scientific research. FMPP belongs to the class of pyrazole compounds and has been found to have a wide range of biochemical and physiological effects that make it a promising candidate for various research applications.
Mechanism of Action
The exact mechanism of action of N-[3-(4-fluorophenyl)-1-methyl-1H-pyrazol-5-yl]-2-methoxy-3-methylbenzamide is not fully understood, but it is believed to act as a partial agonist at certain receptors in the brain, including the dopamine D2 and serotonin 5-HT2A receptors. This compound has also been found to inhibit the reuptake of dopamine and serotonin, leading to an increase in their levels in the brain.
Biochemical and Physiological Effects:
This compound has a wide range of biochemical and physiological effects, including the modulation of neurotransmitter activity, the inhibition of reuptake of dopamine and serotonin, and the activation of certain receptors in the brain. These effects have been found to have potential applications in the treatment of various neurological disorders, including depression, anxiety, and addiction.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-[3-(4-fluorophenyl)-1-methyl-1H-pyrazol-5-yl]-2-methoxy-3-methylbenzamide in lab experiments is its ability to modulate neurotransmitter activity and affect the release of dopamine and serotonin in the brain. This makes it a promising candidate for research into the treatment of various neurological disorders. However, one of the limitations of using this compound in lab experiments is its potential for toxicity and adverse effects, which must be carefully monitored.
Future Directions
There are a number of potential future directions for research into N-[3-(4-fluorophenyl)-1-methyl-1H-pyrazol-5-yl]-2-methoxy-3-methylbenzamide, including further studies into its mechanism of action and its potential applications in the treatment of neurological disorders. Other areas of research could include studies into the effects of this compound on other systems in the body, such as the immune system, as well as studies into its potential for use in drug discovery and development. Overall, this compound is a promising compound with a wide range of potential applications in scientific research.
Scientific Research Applications
N-[3-(4-fluorophenyl)-1-methyl-1H-pyrazol-5-yl]-2-methoxy-3-methylbenzamide has been extensively studied for its potential applications in scientific research. One of the most promising areas of research is in the field of neuroscience, where this compound has been found to have a range of effects on the central nervous system. Studies have shown that this compound can modulate the activity of certain neurotransmitters, including dopamine and serotonin, and can also affect the release of these neurotransmitters in the brain.
properties
IUPAC Name |
N-[5-(4-fluorophenyl)-2-methylpyrazol-3-yl]-2-methoxy-3-methylbenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18FN3O2/c1-12-5-4-6-15(18(12)25-3)19(24)21-17-11-16(22-23(17)2)13-7-9-14(20)10-8-13/h4-11H,1-3H3,(H,21,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PWHACUZMNYPQDX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C(=O)NC2=CC(=NN2C)C3=CC=C(C=C3)F)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18FN3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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